3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid

• IUPAC Name: 3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid
• InChI: InChI=1S/C17H16N2O6/c1-25-14-7-5-11(6-8-14)15(10-16(20)21)18-17(22)12-3-2-4-13(9-12)19(23)24/h2-9,15H,10H2,1H3,(H,18,22)(H,20,21)
• InChI Key: SVHWGYATCSUPBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N2O6
• Molecular Weight: 344.32 g/mol

Description

3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid, also known as MNBA, is a chemical compound that has been widely studied for its potential applications in scientific research. MNBA is a member of the family of compounds known as nonsteroidal anti-inflammatory drugs (NSAIDs), which are commonly used for their analgesic, antipyretic, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid is not fully understood, but it is thought to involve inhibition of the cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and other inflammatory mediators. 3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid may also act on other targets, such as the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of inflammation and glucose metabolism.
Biochemical and Physiological Effects
3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid has been shown to have a variety of biochemical and physiological effects, including inhibition of COX-2 activity, reduction of prostaglandin E2 levels, and inhibition of tumor necrosis factor-alpha (TNF-α) production. 3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid has also been shown to have antioxidant properties and to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid has several advantages for use in scientific research, including its well-characterized structure and pharmacological properties. However, 3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid also has limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid, including the development of more potent and selective analogs, the investigation of its effects on other targets and pathways, and the evaluation of its efficacy in animal models of disease. 3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid may also have potential applications in drug delivery and imaging, due to its ability to bind to certain receptors and transporters. Further research on 3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid and its derivatives may lead to the development of new therapies for a variety of diseases.

Scientific Research Applications

3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and cardiovascular disease. 3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid has been shown to have anti-inflammatory properties that may be useful in the treatment of these and other diseases.